Cas no 2172055-59-1 (4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172055-59-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6307194
• PubChem ID: 165878857
• Update Time: 2025-10-19

4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• EN300-1528884
• 2172055-59-1
• 4-ethoxy-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-3-17(13-25(30)29-14-22(26(31)32)24(15-29)34-4-2)28-27(33)35-16-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,17,22-24H,3-4,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： IABGUWGKXNAINT-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(CC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid (CAS No. 2172055-59-1)

The compound 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid (CAS No. 2172055-59-1) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. Its complex structure, featuring a pyrrolidine core and 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and industry professionals frequently search for this compound due to its unique properties, including its role in solid-phase peptide synthesis (SPPS) and its potential applications in targeted drug delivery systems.

One of the most searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid serves as a temporary protecting group for amines during peptide coupling reactions. Its stability under basic conditions and ease of removal under mild acidic conditions make it indispensable in modern peptide chemistry. This aligns with the growing interest in green chemistry and sustainable synthesis methods, as Fmoc-based strategies often reduce waste and improve yield efficiency.

The pyrrolidine moiety in this compound is another critical feature attracting scientific attention. Pyrrolidine derivatives are widely explored for their bioactive potential, particularly in central nervous system (CNS) drug discovery. Recent trends in pharmaceutical research highlight the demand for pyrrolidine-based scaffolds, as evidenced by the surge in publications and patents focusing on this structural motif. The 4-ethoxy substitution further enhances the compound's solubility and bioavailability, addressing a common challenge in drug formulation.

Analytical techniques for characterizing 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid often include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are crucial for reproducible research outcomes. The compound's CAS No. 2172055-59-1 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

In the context of current biomedical trends, this compound intersects with several hot topics, such as precision medicine and peptide therapeutics. The rise of personalized treatment approaches has increased the demand for specialized building blocks like 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid, which enable the synthesis of tailor-made peptide sequences. Additionally, the compound's potential application in prodrug design aligns with the pharmaceutical industry's focus on improving drug delivery and patient compliance.

From a commercial perspective, the global market for peptide synthesis reagents continues to expand, driven by the growing demand for biopharmaceuticals and therapeutic peptides. This compound represents a niche but essential segment of this market, particularly for researchers working on constrained peptides or peptidomimetics. Its storage and handling typically require anhydrous conditions and protection from light, reflecting the compound's sensitivity to environmental factors.

Future research directions for 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid may explore its utility in novel conjugation strategies or as a precursor for more complex molecular architectures. The compound's versatility makes it a subject of ongoing investigation in both academic and industrial settings, particularly in the context of structure-activity relationship (SAR) studies and fragment-based drug design.